Cas no 1806321-54-9 (2,3-Dichloro-5-(difluoromethoxy)benzonitrile)
1806321-54-9 structure
Product Name:2,3-Dichloro-5-(difluoromethoxy)benzonitrile
CAS No:1806321-54-9
MF:C8H3Cl2F2NO
MW:238.018326997757
CID:4707386
Update Time:2023-08-15
2,3-Dichloro-5-(difluoromethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,3-Dichloro-5-(difluoromethoxy)benzonitrile
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- Inchi： 1S/C8H3Cl2F2NO/c9-6-2-5(14-8(11)12)1-4(3-13)7(6)10/h1-2,8H
- InChI Key： DLYYDDSOKMJZTC-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C#N)C=C(C=1)OC(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- Topological Polar Surface Area: 33
2,3-Dichloro-5-(difluoromethoxy)benzonitrile Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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